5-(2-aminoethyl)-1H-pyridin-2-one;hydrochloride

• Molecular Formula: C7H11ClN2O
• Molecular Weight: 174.63 g/mol
• SMILES: C1=CC(=O)NC=C1CCN.Cl
• InChI: InChI=1S/C7H10N2O.ClH/c8-4-3-6-1-2-7(10)9-5-6;/h1-2,5H,3-4,8H2,(H,9,10);1H
• InChIKey: IPROEBZOOLIOKW-UHFFFAOYSA-N

5-(2-Aminoethyl)-1H-pyridin-2-one Hydrochloride: Structural Identity and Procurement Baseline

5-(2-Aminoethyl)-1H-pyridin-2-one;hydrochloride (CAS 1955554-11-6, molecular formula C₇H₁₁ClN₂O, MW 174.63 g/mol) is a 2-pyridinone heterocycle bearing a primary aminoethyl side chain at the C-5 ring position, supplied as the mono-hydrochloride salt . The 2-pyridinone scaffold is a recognized privileged structure in medicinal chemistry, functioning as a tunable hydrogen-bonding module that combines aromatic heterocycle features with lactam/amide-like polarity, enabling systematic modulation of binding thermodynamics and physicochemical properties across diverse target classes . The 5-position substitution on the pyridinone ring is a validated vector for structure-activity relationship (SAR) exploration, particularly within antifibrotic and cardiotonic programs, distinguishing this compound from more common N-1-substituted pyridinone analogs.

C-5 substituted 2-pyridinone scaffold for structure-based SAR

Hydrochloride salt form supports direct aqueous assay use

Primary amine enables derivatization (amide, sulfonamide, biotin)

Dopamine bioisostere design path (COMT-resistant core)

Why This Compound Cannot Be Substituted by In-Class Analogs

Among aminoethyl-pyridinone regioisomers, the position of the aminoethyl substituent dictates fundamentally distinct hydrogen-bonding fingerprints, tautomeric equilibria, and physicochemical parameter sets that preclude simple interchange. The C-5 substituted target compound retains the N–H donor on the pyridinone ring (2 H-bond donors total for the free base), whereas the N-1 substituted analog 1-(2-aminoethyl)pyridin-2(1H)-one (CAS 35597-92-3) lacks this donor (1 H-bond donor), fundamentally altering its capacity to anchor binding poses via N–H···X hydrogen bonds . The 4-position isomer (CAS 746581-25-9) presents yet another H-bond geometry. Furthermore, the hydrochloride salt form of the target compound (CAS 1955554-11-6) confers aqueous solubility advantages over the free base (CAS 910400-60-1), directly impacting formulation feasibility and assay compatibility . The quantitative evidence below establishes that each regioisomer and salt form occupies a distinct property space, making blind substitution a source of irreproducible SAR and failed assay transfer.

Regioisomer mismatch

N-1 or 4-position analogs alter H-bond donor count and binding pose anchoring; may not reproduce C-5 studied SAR.

Salt form dependence

Free base requires organic co-solvent steps that can confound biological readouts; hydrochloride form differs in solubility and assay compatibility.

SAR vector displacement

Only the 5-position aligns with published antifibrotic QSAR models; other regioisomers lack this validation framework.

Quantitative Differentiation Evidence vs. Closest Analogs

Hydrogen-Bond Donor Count: C-5 vs. N-1 Substitution

The target compound's free base (CAS 910400-60-1) possesses 2 hydrogen-bond donors—the primary amine (NH₂) on the aminoethyl side chain and the N–H of the pyridinone ring—whereas the closest N-1 substituted regioisomer, 1-(2-aminoethyl)pyridin-2(1H)-one (CAS 35597-92-3), has only 1 hydrogen-bond donor (the NH₂ group only), because N-alkylation irreversibly removes the ring N–H . In the target compound's hydrochloride salt form (CAS 1955554-11-6), the protonated amine raises the total HBD count to 3, further differentiating it from the neutral N-1 analog . This single-donor difference is functionally decisive: in a binding pocket, the presence or absence of one directed N–H···X hydrogen bond can determine whether a ligand achieves a stable, registered binding pose or fails to engage the target altogether .

H-Bond Donor Count

Head-to-head

2–3 HBD (C-5) vs 1 HBD (N-1)

Binding pose anchor distinction

C-5 retains ring N–H; N-1 lacks this donor

Evidence Dimension	Hydrogen-Bond Donor (HBD) Count
Target Compound Data	2 HBD (free base, CAS 910400-60-1); 3 HBD (mono-HCl salt, CAS 1955554-11-6)
Comparator Or Baseline	1-(2-Aminoethyl)pyridin-2(1H)-one (CAS 35597-92-3): 1 HBD
Quantified Difference	Δ = +1 HBD (free base vs. N-1 analog); +2 HBD (HCl salt vs. N-1 analog)
Conditions	Computed molecular property (standard H-bond donor count definition per IUPAC); data from Chem960 and Molbase databases

Why This Matters

A difference of one hydrogen-bond donor can determine whether a ligand achieves a stable, registered binding pose or fails to engage the target—making C-5 vs. N-1 substitution a critical procurement decision in any structure-based design campaign.

Lipophilicity Difference Between C-5 and N-1 Regioisomers

Computed partition coefficients reveal that the target 5-substituted regioisomer (free base, CAS 910400-60-1) has a LogP of 0.5764, whereas the N-1-substituted comparator 1-(2-aminoethyl)pyridin-2(1H)-one (CAS 35597-92-3) has a LogP of 0.5073 [1]. The ΔLogP of approximately +0.07, while modest in absolute magnitude, reflects the altered electronic distribution and hydrogen-bonding capacity arising from the different substitution pattern. In a medicinal chemistry optimization context, even small LogP shifts can significantly impact permeability, solubility, and off-target promiscuity when operating near the optimal drug-like LogP window of 1–3 .

LogP Difference

Cross-study comparable

Δ +0.07

5-isomer LogP 0.576 vs 1-isomer 0.507

Subtle lipophilicity shift may affect permeability profiles

Computed values; method differences possible

Evidence Dimension	Octanol-Water Partition Coefficient (LogP)
Target Compound Data	LogP = 0.5764 (free base, CAS 910400-60-1)
Comparator Or Baseline	1-(2-Aminoethyl)pyridin-2(1H)-one (CAS 35597-92-3): LogP = 0.5073
Quantified Difference	ΔLogP ≈ +0.069 (+13.6% higher logP for the 5-isomer)
Conditions	Computed LogP values from Molbase (5-isomer) and Chem960 (1-isomer); calculation method may differ between databases

Why This Matters

Even small LogP shifts (~0.07 log units) can affect permeability, solubility, and off-target promiscuity—making regioisomer choice a non-trivial parameter when selecting building blocks for lead optimization within the drug-like property space.

• [1] Molbase (qiye.molbase.cn). 5-(2-Aminoethyl)pyridin-2(1H)-one (CAS 910400-60-1): LogP = 0.5764, PSA = 58.88. Available at: https://qiye.molbase.cn/ View Source

Hydrochloride Salt Solubility Advantage Over Free Base

The target compound is supplied as the mono-hydrochloride salt (CAS 1955554-11-6, MW 174.63), whereas the corresponding free base (5-(2-aminoethyl)pyridin-2(1H)-one, CAS 910400-60-1, MW 138.17) is also commercially available . Protonation of the primary amine by HCl generates a charged ammonium species that substantially increases aqueous solubility compared to the neutral free base—a well-established principle for primary-amine-containing heterocycles . The hydrochloride salt form is therefore the preferred procurement specification for biochemical assays, cell-based screening, and any application requiring dissolution in aqueous buffer systems without organic co-solvents that may confound biological readouts.

Salt-Form Solubility

Class-level inference

HCl salt: aqueous-soluble

Free base: limited aqueous solubility

Assay-ready form without co-solvent interference

Data to verify; primary amine salt principle

Evidence Dimension	Aqueous solubility (salt form vs. free base)
Target Compound Data	Mono-hydrochloride salt (CAS 1955554-11-6): protonated amine; enhanced water solubility expected based on ionization state
Comparator Or Baseline	Free base (CAS 910400-60-1): neutral amine; lower intrinsic aqueous solubility
Quantified Difference	Quantitative solubility values not reported in accessible public databases; difference inferred from established salt-form solubility principles for primary alkylamine hydrochlorides
Conditions	General class-level inference for primary-amine hydrochlorides; confirmed by vendor descriptions noting 'highly soluble in water due to its hydrochloride form'

Why This Matters

For biological assay workflows, the hydrochloride salt eliminates the need for DMSO or organic co-solvent pre-dissolution steps that can confound cell-based readouts, making it the directly assay-ready procurement choice.

Tautomeric Flexibility: C-5 Substitution vs. N-1 Blockade

Unsubstituted 2-pyridones and C-substituted 2-pyridones (including the target 5-substituted compound) can interconvert between the lactam (pyridinone, N–H / C=O) and lactim (2-hydroxypyridine, N= / C–OH) tautomeric forms . This tautomeric equilibrium is condition-dependent (solvent, pH, concentration, salt form) and provides two distinct hydrogen-bonding fingerprints—a C=O acceptor plus N–H donor in the lactam form, or a pyridine-like N acceptor plus O–H donor in the lactim form—from the same molecular scaffold . In contrast, N-1 substitution (as in 1-(2-aminoethyl)pyridin-2(1H)-one) 'turns off' this tautomerism entirely by blocking proton transfer at the nitrogen, locking the molecule into a single H-bonding state . The 4-position isomer also exhibits a different tautomeric profile owing to distinct conjugation patterns.

Tautomeric Flexibility

Class-level inference

C-5: dynamic lactam/lactim

N-1: locked single state

Conformational sampling may differ in binding sites

Population ratios not experimentally reported

Evidence Dimension	Tautomeric capability (lactam ↔ lactim equilibrium)
Target Compound Data	Capable of lactam–lactim tautomerism (N–H/C=O ↔ N=/C–OH interconversion) due to unsubstituted ring nitrogen
Comparator Or Baseline	1-(2-Aminoethyl)pyridin-2(1H)-one: tautomerism blocked by N-alkylation; single fixed H-bonding state
Quantified Difference	Qualitative categorical difference (present vs. absent); tautomer population ratios in specific media not experimentally reported for this compound
Conditions	Structural inference based on established 2-pyridone tautomerism principles; population-dependent on solvent, pH, and aggregation state

Why This Matters

The ability to sample two distinct H-bonding states from a single scaffold provides a built-in 'conformational sampling' advantage in binding-site recognition, which is entirely unavailable from the N-1 locked analog.

Validated Antifibrotic SAR Vector at the 5-Position

Quantitative structure-activity relationship (QSAR) analysis of 5-substituent-2(1H)-pyridone derivatives has established that the C-5 position is a productive vector for modulating antifibrotic potency, with a validated QSAR model yielding r² = 0.8687 and q² = 0.6278 [1]. Within this series, compound 5b exhibited an antifibrotic IC₅₀ of 0.08 mmol/L, approximately 34-fold more potent than the reference compound AKF-PD (fluorofenidone) [2]. The target compound's 5-(2-aminoethyl) substituent provides a primary amine handle amenable to further derivatization—amide coupling, sulfonamide formation, or reductive amination—positioning it as a versatile intermediate for exploring this validated SAR vector. Neither the N-1 nor the 4-position regioisomer can access this specific pharmacophoric geometry.

5-Position SAR Validation

Reported

QSAR model r² = 0.87

Best derivative IC₅₀ 0.08 mM (34× ref.)

Supports antifibrotic SAR exploration at C-5

Target compound untested; derivatization needed

Evidence Dimension	Antifibrotic pharmacophoric validation of the C-5 substitution position
Target Compound Data	5-(2-aminoethyl) substituent places a derivatizable primary amine at the validated antifibrotic SAR vector of the 2-pyridone scaffold
Comparator Or Baseline	Optimized 5-substituted-2(1H)-pyridone derivatives: compound 5b IC₅₀ = 0.08 mmol/L (34× AKF-PD); QSAR model r² = 0.8687
Quantified Difference	Target compound has not been directly tested in this assay; the differentiation is the validated 5-position vector vs. N-1 or 4-position analogs which lie outside the established SAR series
Conditions	In vitro antifibrotic assay; QSAR model developed by MLR method on 5-substituent-2(1H)-pyridone derivative series

Why This Matters

Procurement of the 5-substituted isomer ensures the compound aligns with a published, QSAR-validated SAR trajectory—whereas the N-1 or 4-substituted analogs would enter untested chemical space with no antifibrotic SAR guidance.

• [1] Jadhav, S.D., Choudhari, P.B. & Bhatia, M.S. QSAR Screening of 5-Substituent-2(1H)-pyridone Derivatives with Improved Pharmacokinetic Parameters. Asian J. Org. Med. Chem. 1(3), 97–100 (2016). DOI: 10.14233/ajomc.2016.AJOMC-P28. View Source
• [2] Chen, J. et al. Synthesis and structure–activity relationship of 5-substituent-2(1H)-pyridone derivatives as anti-fibrosis agents. Bioorg. Med. Chem. Lett. 22, 2300–2302 (2012). DOI: 10.1016/j.bmcl.2012.01.080. View Source

Bioisosteric Relationship to Dopamine via the 2-Pyridone Core

The (2-aminoethyl)-2-pyridone scaffold has been established as a bioisosteric replacement for the catechol moiety of dopamine, wherein the 2-pyridone ring mimics the hydrogen-bonding pattern of the catechol hydroxyls while eliminating the metabolically vulnerable meta-hydroxy group that is the primary site of catechol-O-methyltransferase (COMT) inactivation [1]. In a direct demonstration, two (2'-aminoethyl)-1-hydroxy-2-pyridone-based dopamine analogs caused a reduction of prolactin secretion at 10⁻⁶ M concentration in rat anterior pituitary assays, confirming dopaminergic functional engagement [1]. The target compound's 5-(2-aminoethyl)-2-pyridone core (without the N-hydroxy group) represents a distinct bioisosteric phenotype within this class, offering a different H-bonding and metabolic profile compared to both the N-hydroxy series and simple 2-pyridylethylamine (a histamine H1 agonist with no dopaminergic bioisosteric design) [1][2].

Bioisosteric Rationale

Supporting evidence

2-Pyridone mimics catechol

Dopamine analog context (N-hydroxy series)

Framework for CNS-targeted library design

Direct target data not available

Evidence Dimension	Dopaminergic bioisosteric potential of the 2-pyridone scaffold
Target Compound Data	5-(2-aminoethyl)-2-pyridone core: structurally related to the validated dopamine bioisostere scaffold, lacking the N-hydroxy group
Comparator Or Baseline	(2'-Aminoethyl)-1-hydroxy-2-pyridone analogs: prolactin secretion reduction at 10⁻⁶ M in rat anterior pituitary; 2-pyridylethylamine: histamine H1 agonist, no dopaminergic design
Quantified Difference	Direct comparative dopaminergic activity data for the target compound are not available; differentiation is structural (5-position aminoethyl-2-pyridone vs. N-hydroxy bioisostere series vs. simple pyridylethylamine)
Conditions	In vitro prolactin secretion assay in rat anterior pituitary; semiempirical MO calculations (AM-1 level) performed on dopamine analog compounds

Why This Matters

The 2-pyridone-based dopamine bioisostere concept provides a rational framework for CNS-targeted library design that the 5-(2-aminoethyl)-2-pyridone scaffold specifically enables, whereas simple 2-pyridylethylamine analogs address a different receptor family (histamine H1) and lack the COMT-resistant design principle.

• [1] Yoon, S.H. et al. Synthesis and in vitro dopaminergic activity of (2-aminoethyl)-1-hydroxy-2-pyridone type dopamine analogs. Drug Des. Discov. 10(1), 45–54 (1993). PMID: 8104516. View Source
• [2] PubChem. 2-Pyridineethanamine (CID 71307): Histamine H1 receptor agonist. National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/ View Source

Recommended Procurement and Application Scenarios

Structure-Based Design Requiring a Ring N–H Donor

When a protein crystal structure or homology model reveals a hydrogen-bond acceptor (e.g., backbone carbonyl, side-chain carboxylate) positioned to engage an N–H donor on a heterocyclic scaffold, the C-5 substituted target compound can satisfy this interaction via its retained pyridinone N–H, whereas the N-1-substituted analog cannot . This scenario is common in kinase hinge-region binding and bromodomain acetyl-lysine pocket engagement, where precise H-bond donor/acceptor complementarity governs affinity and selectivity. Procurement of the 5-isomer rather than the 1-isomer is essential to avoid a predictable binding defect .

Antifibrotic Lead Optimization at the 5-Position

The 5-position of the 2-pyridinone scaffold is a QSAR-validated handle for tuning antifibrotic potency, with established models (r² = 0.8687) linking substituent properties to activity [1][2]. The target compound's 5-(2-aminoethyl) group provides a primary amine for straightforward derivatization into amide, sulfonamide, urea, or secondary amine libraries, enabling systematic exploration of this productive SAR vector. The free amine also permits conjugation to fluorophores or biotin for target-engagement probes, making the compound a versatile entry point for chemical biology campaigns within antifibrotic programs [1].

CNS Library Synthesis Using Dopamine Bioisostere Rationale

The 2-pyridone core of the target compound is a recognized bioisostere of the dopamine catechol moiety, offering the potential for dopaminergic target engagement while avoiding the COMT-mediated metabolic vulnerability inherent to catechol-based scaffolds [3]. The 5-(2-aminoethyl) substitution pattern mirrors the ethylamine side chain of dopamine itself, maintaining the critical pharmacophoric distance between the aromatic ring and the protonated amine. This compound can serve as a core scaffold for diversity-oriented synthesis of dopamine receptor or monoamine transporter ligand libraries, particularly where metabolic stability is a key design criterion [3].

Aqueous Assay Development Without Organic Co-Solvents

The hydrochloride salt form of the target compound (CAS 1955554-11-6) is protonated at the primary amine, conferring sufficient aqueous solubility for direct dissolution in assay buffers at biologically relevant concentrations . This eliminates the need for DMSO or other organic co-solvents that can denature proteins, alter membrane integrity, or non-specifically inhibit enzymes at the concentrations required to dissolve free-base analogs. For cell-based phenotypic screening, enzyme kinetics studies, or surface plasmon resonance (SPR) binding assays where solvent effects must be minimized, the HCl salt form is the preferred procurement specification .

Application

Selection Property

Validation Focus

Structure-based binding studies

Ring N–H donor capability

Binding pose anchor validation

Antifibrotic SAR exploration

5-Position substitution vector

QSAR model alignment and derivatization scope

Dopamine bioisostere library synthesis

2-Pyridinone core, COMT resistance profile

Dopaminergic target engagement screening

Aqueous buffer-based assays

Hydrochloride salt aqueous solubility

Solvent-free assay compatibility verification

• [1] Jadhav, S.D., Choudhari, P.B. & Bhatia, M.S. QSAR Screening of 5-Substituent-2(1H)-pyridone Derivatives with Improved Pharmacokinetic Parameters. Asian J. Org. Med. Chem. 1(3), 97–100 (2016). DOI: 10.14233/ajomc.2016.AJOMC-P28. View Source
• [2] Chen, J. et al. Synthesis and structure–activity relationship of 5-substituent-2(1H)-pyridone derivatives as anti-fibrosis agents. Bioorg. Med. Chem. Lett. 22, 2300–2302 (2012). DOI: 10.1016/j.bmcl.2012.01.080. View Source
• [3] Yoon, S.H. et al. Synthesis and in vitro dopaminergic activity of (2-aminoethyl)-1-hydroxy-2-pyridone type dopamine analogs. Drug Des. Discov. 10(1), 45–54 (1993). PMID: 8104516. View Source